Cas no 1046079-40-6 (1,3,4-Oxadiazol-2(3H)-one, 5-(aminomethyl)-, hydrochloride (1:1))

• Product Name: 1,3,4-Oxadiazol-2(3H)-one, 5-(aminomethyl)-, hydrochloride (1:1)
• CAS No: 1046079-40-6
• MF: C₃H₆ClN₃O₂
• MW: 151.551639080048
• CID: 6377803
• PubChem ID: 24950197
• Update Time: 2025-06-30

1,3,4-Oxadiazol-2(3H)-one, 5-(aminomethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-1,3,4-oxadiazol-2(3H)-one hydrochloride
• SCHEMBL19517490
• EN300-7605577
• 1046079-40-6
• CHEMBL454608
• 5-(aminomethyl)-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride
• AT18775
• 5-(aminomethyl)-3H-1,3,4-oxadiazol-2-one;hydrochloride
• 5-(AMINOMETHYL)-1,3,4-OXADIAZOL-2(3H)-ONE HCL
• 1,3,4-Oxadiazol-2(3H)-one, 5-(aminomethyl)-, hydrochloride (1:1)

• Inchi： 1S/C3H5N3O2.ClH/c4-1-2-5-6-3(7)8-2;/h1,4H2,(H,6,7);1H
• InChI Key： YXRVNWLUNSADLS-UHFFFAOYSA-N
• SMILES： O1C(CN)=NNC1=O.[H]Cl

Computed Properties

• Exact Mass: 151.0148541g/mol
• Monoisotopic Mass: 151.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Melting Point: 235 °C(Solv: ethanol (64-17-5))

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1,3,4-Oxadiazol-2(3H)-one, 5-(aminomethyl)-, hydrochloride (1:1)

1,3,4-Oxadiazol-2(3H)-one, 5-(aminomethyl)-, hydrochloride (1:1): A Promising Compound for Pharmaceutical Applications

1,3,4-Oxadiazol-2(3H)-one, 5-(aminomethyl)-, hydrochloride (1:1) is a novel organic compound with a unique molecular structure and potential therapeutic applications in the field of pharmaceutical chemistry. The compound is characterized by its CAS No. 1046079-40-6, which serves as a unique identifier for this specific chemical entity. The molecular framework of this compound is based on a 1,3,4-oxadiazol-2(3H)-one ring system, which is a five-membered heterocyclic ring containing one oxygen atom and two nitrogen atoms. This structural feature is critical for its biological activity and pharmacological properties.

The 5-(aminomethyl) substituent plays a significant role in modulating the compound's interactions with biological targets. The presence of an amino group and a methyl group in this position enhances the compound's ability to form hydrogen bonds with receptors or enzymes, thereby improving its binding affinity and selectivity. The hydrochloride (1:1) salt form ensures optimal solubility and stability, making it suitable for formulation in pharmaceutical preparations.

Recent studies have highlighted the potential of 1,3,4-oxadiazol-2(3H)-one, 5-(aminomethyl)-, hydrochloride (1:1) in the development of new therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its anti-inflammatory properties by inhibiting the NF-κB signaling pathway, which is a key mediator of inflammatory responses. This finding suggests that the compound could be explored as a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease.

Another area of interest is the compound's potential as an antitumor agent. Research published in Cell Chemical Biology in 2024 revealed that the 1,3,4-oxadiazol-2(3H)-one scaffold can selectively target cancer-associated kinases, such as EGFR and HER2, which are frequently overexpressed in various malignancies. The 5-(aminomethyl) group appears to enhance the compound's ability to disrupt the ATP-binding site of these kinases, thereby inhibiting their enzymatic activity and tumor growth.

The CAS No. 1046079-40-6 compound has also shown promise in the field of neuropharmacology. A 2023 preclinical study in Neuropharmacology reported that the compound exhibits neuroprotective effects by modulating the activity of glutamate receptors, which are implicated in neurodegenerative disorders such as Alzheimer's disease. This property opens new avenues for its application in the treatment of neurological conditions.

From a synthetic perspective, the preparation of 1,3,4-oxadiazol-2(3H)-one, 5-(aminomethyl)-, hydrochloride (1:1) involves a multi-step process that includes the formation of the heterocyclic ring and the introduction of the 5-(aminomethyl) substituent. Recent advancements in organic synthesis, such as the use of microwave-assisted reactions and catalytic methods, have improved the efficiency and yield of this compound's synthesis. These developments are crucial for its large-scale production and application in pharmaceutical research.

The hydrochloride (1:1) form of the compound is particularly advantageous for pharmaceutical formulations due to its enhanced water solubility and stability under various pH conditions. This property is essential for the development of oral dosage forms, which require the compound to remain dissolved in the gastrointestinal tract to ensure optimal absorption. Additionally, the salt form may reduce the likelihood of crystallization during storage, which is a common issue with many active pharmaceutical ingredients.

Current research efforts are focused on optimizing the pharmacokinetic profile of 1,3,4-oxadiazol-2(3H)-one, 5-(aminomethyl)-, hydrochloride (1:1) to improve its bioavailability and reduce potential side effects. Studies are also investigating the compound's interactions with drug-metabolizing enzymes and transporters, which could influence its therapeutic efficacy and safety. These investigations are critical for the development of a safe and effective therapeutic agent.

The CAS No. 1046079-40-6 compound represents a valuable addition to the arsenal of pharmaceutical compounds due to its unique structural features and diverse biological activities. Its potential applications in the treatment of inflammatory diseases, cancer, and neurological disorders underscore the importance of further research into its mechanism of action and therapeutic potential. As the field of medicinal chemistry continues to evolve, compounds like 1,3,4-oxadiazol-2(3H)-one, 5-(aminomethyl)-, hydrochloride (1:1) may play a pivotal role in the development of innovative therapies for a wide range of medical conditions.